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Compound of Interest

Compound Name: 6-Bromo-2-chloronicotinaldehyde

Cat. No.: B581292

Essential Safety and Handling Guide for 6-
Bromo-2-chloronicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Bromo-2-chloronicotinaldehyde (CAS No: 1125410-08-3).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromo-2-chloronicotinaldehyde is a halogenated aromatic aldehyde. While specific
guantitative exposure limits are not readily available for this compound, its structural class
suggests potential for skin, eye, and respiratory irritation. The provided Safety Data Sheet
(SDS) for a similar compound, 6-Bromo-2-chloronicotinaldehyde oxime, indicates it is toxic if
swallowed[1]. Therefore, a cautious approach with comprehensive PPE is mandatory.

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H3BrCINO ECHEMI[2]
Molecular Weight 220.45 g/mol ECHEMI[2]
Boiling Point 310°C at 760 mmHg ECHEMI[2]
Appearance Yellow to brown solid ChemicalBook][3]
Storage Temperature 2-8°C under inert gas ChemicalBook][3]

Occupational Exposure Limits

AK Scientific, Inc.[1], Angene

Not available ]
(OELs) Chemical[4]
LD50 (Oral) Not available N/A
Recommended Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[5]

Protects against splashes and
vapors that can cause serious

eye damage.[5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant apron or
lab coat, and closed-toe

shoes.[5]

Prevents skin contact, which

can lead to irritation or burns.

[5]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[5] A
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be used

if ventilation is inadequate.[5]

Minimizes inhalation of vapors,
which can cause respiratory

tract irritation.[5]
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Il. Experimental Protocols: Step-by-Step Handling
Procedure

The following protocol is based on best practices for handling halogenated aromatic
compounds[5].

1. Preparation and Engineering Controls:

e Ensure a calibrated chemical fume hood is used for all manipulations of 6-Bromo-2-
chloronicotinaldehyde.

 Verify that a safety shower and eyewash station are readily accessible.

» Prepare all necessary equipment and reagents and place them within the fume hood to
minimize movement in and out of the containment area.[5]

2. Weighing and Aliquoting:

¢ Handle the solid compound with care to avoid generating dust.

o Use appropriate tools, such as a chemical spatula, for transfers.

» Close the container tightly immediately after use.

3. Dissolution and Reaction:

+ When dissolving the solid, add the solvent slowly to prevent splashing.

o Conduct all experimental procedures within the chemical fume hood with the sash at the
lowest practical height.[5]

4. Post-Experiment Decontamination:

» Rinse all contaminated glassware with a suitable solvent (e.g., acetone) inside the fume
hood.[5]

e Collect the rinsate as hazardous waste.[5]
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lll. Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Waste Segregation: Halogenated organic waste must be collected separately from non-
halogenated waste.[5]

Waste Container: Use a designated, clearly labeled, and sealed container for all 6-Bromo-2-
chloronicotinaldehyde waste.

Disposal Procedure: Dispose of the chemical waste through an approved hazardous waste
disposal service, following all local and institutional regulations.[1][4] Do not dispose of it
down the drain.[4] Contaminated packaging should also be disposed of as unused product.

[4]

IV. Emergency Procedures

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department
immediately.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.[4]
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[1][4]

V. Workflow Diagram

The following diagram illustrates the standard workflow for handling 6-Bromo-2-
chloronicotinaldehyde in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloronicotinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581292#personal-protective-equipment-for-handling-
6-bromo-2-chloronicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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